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Compound of Interest

Compound Name: MLN8054

Cat. No.: B1683884

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals interpret
experimental data following treatment with MLN8054, a selective Aurora A kinase inhibitor.

Frequently Asked Questions (FAQS)

Q1: What is MLN8054 and what is its primary mechanism of action?

MLN8054 is a potent and selective, orally bioavailable small-molecule inhibitor of Aurora A
kinase.[1][2] Aurora A is a serine/threonine kinase that plays a critical role in the G2/M phase of
the cell cycle, specifically in processes like centrosome maturation and separation, and the
assembly of a functional mitotic spindle.[2][3] By competitively inhibiting the ATP-binding site of
Aurora A, MLN8054 prevents the autophosphorylation of Aurora A at Threonine 288 (pT288),
which is required for its activation.[2][4] This inhibition leads to defects in mitotic spindle
formation, prolonged activation of the spindle assembly checkpoint, and ultimately, G2/M arrest
and apoptosis.[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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